Ccr2-RA-(R)

• Molecular Formula: C18H19ClFNO3
• Molecular Weight: 351.8 g/mol
• InChI: InChI=1S/C18H19ClFNO3/c1-10(22)15-16(11-5-3-2-4-6-11)21(18(24)17(15)23)14-8-7-12(19)9-13(14)20/h7-9,11,16,23H,2-6H2,1H3/t16-/m1/s1
• InChIKey: VQNLJXWZGVRLBA-MRXNPFEDSA-N

Ccr2-RA-(R): A Stereospecific Allosteric CCR2 Antagonist for Inflammation and Pain Research

Ccr2-RA-(R) (CAS 512177-83-2) is an (R)-enantiomer small-molecule allosteric antagonist of the C-C chemokine receptor type 2 (CCR2), a class A GPCR implicated in monocyte trafficking and chronic inflammation [1]. The compound binds to an intracellular allosteric pocket spatially overlapping the G protein-binding site, thereby non-competitively blocking G-protein coupling and downstream signaling without displacing the orthosteric ligand CCL2 [2]. Ccr2-RA-(R) demonstrates nanomolar binding affinity (Kp 5.8 nM) and functional antagonism in β-arrestin recruitment assays (IC50 25 nM) . The compound exhibits stereospecific pharmacological activity, with the (R)-enantiomer showing superior potency compared to its (S)-counterpart [3].

Stereochemical control

Enantiopure (R)-isomer for chiral pharmacology and enantiomer-attribution studies

Mechanism

Non-competitive intracellular allosteric antagonism independent of CCL2 concentration

Signaling pathway

Balanced inhibition of G-protein and β-arrestin pathways for biased signaling research

• [1] IUPHAR/BPS Guide to Pharmacology. CCR2-RA-[R] Ligand Page. Ligand ID: 9431. View Source
• [2] Zweemer AJM, Nederpelt I, Vrieling H, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. View Source
• [3] Dasse O, et al. US Patent 6,936,633 B2. Chemokine receptor antagonists and methods of use thereof. 2005. View Source

Why Ccr2-RA-(R) Cannot Be Replaced by Other CCR2 Antagonists

CCR2 antagonists are not functionally interchangeable due to divergent mechanisms of action, allosteric versus orthosteric binding sites, enantiomer-dependent potency, and species cross-reactivity profiles. Orthosteric antagonists like RS504393 and orally bioavailable inhibitors like INCB3344 or PF-4136309 may exhibit higher binding potency or favorable PK profiles suitable for in vivo dosing, yet they lack the precise intracellular allosteric mechanism and stereospecificity that define Ccr2-RA-(R) [1]. Furthermore, the (R)-enantiomer of this chemotype demonstrates significant chiral differentiation; substituting with racemic mixtures or the (S)-enantiomer would result in markedly reduced pharmacological activity [2]. The unique X-ray-validated binding pocket of Ccr2-RA-(R) enables interrogation of receptor conformations that orthosteric ligands cannot access, making it an indispensable tool for biophysical and structural studies of CCR2 activation states [3]. The evidence below quantifies these differentiations.

Ccr2-RA-(R) attribute

Intracellular allosteric binding site overlapping G-protein interface

Substitute risk

Orthosteric antagonists (e.g., RS504393) bind the extracellular pocket; allosteric mechanism may not transfer

Ccr2-RA-(R) attribute

(R)-enantiomer with reported chiral-dependent functional activity

Substitute risk

Racemic mixture or (S)-enantiomer may show markedly reduced response; enantiomer identity must be verified

Ccr2-RA-(R) attribute

Non-competitive antagonism decoupled from orthosteric ligand concentration

Substitute risk

Competitive antagonists (INCB3344, RS504393) may not maintain blockade when CCL2 levels vary

• [1] MedChemExpress. CCR2 Antagonist Product Comparison Table. View Source
• [2] Dasse O, et al. US Patent 6,936,633 B2. Chemokine receptor antagonists and methods of use thereof. 2005. View Source
• [3] Zweemer AJM, Nederpelt I, Vrieling H, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. View Source

Ccr2-RA-(R): Quantifiable Evidence of Differentiation from Comparator CCR2 Antagonists

Non-Competitive Allosteric Antagonism Versus Orthosteric Binding

Ccr2-RA-(R) demonstrates non-competitive antagonism with respect to the endogenous orthosteric ligand CCL2, a mechanism that fundamentally differs from orthosteric antagonists such as RS504393 [1]. While RS504393 acts as a competitive antagonist at the orthosteric CCL2 binding site, Ccr2-RA-(R) binds to an intracellular allosteric pocket and reduces CCL2 efficacy without affecting ligand binding affinity [2]. This non-competitive mode translates to functional antagonism with IC50 values of 24 nM in [35S]GTPγS binding assays and 25 nM in β-arrestin recruitment assays, distinct from its binding IC50 of 103 nM .

Allosteric vs orthosteric mechanism

Class-level

Ccr2-RA-(R) functional IC50 24 nM (GTPγS), 25 nM (β-arrestin); RS504393 chemotaxis IC50 330 nM

Non-competitive blockade reported independent of CCL2 concentration

Functional potency exceeds binding affinity in reported assays

Evidence Dimension	Mechanism of CCR2 Antagonism and Functional Inhibition
Target Compound Data	Non-competitive allosteric antagonist; functional IC50: 24 nM (GTPγS), 25 nM (β-arrestin); binding IC50: 103 nM
Comparator Or Baseline	RS504393: Competitive orthosteric antagonist; binding IC50: 89 nM (hCCR2); chemotaxis IC50: 330 nM
Quantified Difference	Mechanistic divergence: allosteric (non-competitive) vs orthosteric (competitive); functional/binding ratio differs
Conditions	U2OS cell membranes and whole cells expressing human CCR2; β-arrestin recruitment and GTPγS binding assays

Why This Matters

The non-competitive allosteric mechanism enables functional blockade independent of endogenous CCL2 concentration, a critical differentiator for experiments where ligand levels may vary.

• [1] Probes & Drugs Portal. RS 504393 Compound Page. PD012895. View Source
• [2] Zweemer AJM, Nederpelt I, Vrieling H, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. View Source

Selectivity Profile: CCR2 Over CCR5 Binding Affinity

Ccr2-RA-(R) exhibits preferential binding to CCR2 over the closely related chemokine receptor CCR5, with pKD values of 8.8 ± 0.1 for CCR2 and 7.0 ± 0.1 for CCR5, corresponding to a 63-fold selectivity window . In contrast, INCB3344 demonstrates >100-fold selectivity over homologous chemokine receptors including CCR5 [1], and RS504393 shows an even wider margin (>1,100-fold over CCR1, with minimal CCR5 data reported) [2]. While Ccr2-RA-(R) shows measurable residual CCR5 binding at high concentrations, this profile is useful for studies requiring a characterized, quantifiable off-target interaction rather than absolute selectivity.

CCR2/CCR5 selectivity

Reported

pKD CCR2 8.8 ± 0.1, pKD CCR5 7.0 ± 0.1 (63-fold selectivity)

Quantifiable window for receptor cross-talk studies

Residual CCR5 binding measurable at higher concentrations

Evidence Dimension	CCR2 versus CCR5 binding affinity (pKD)
Target Compound Data	pKD CCR2: 8.8 ± 0.1; pKD CCR5: 7.0 ± 0.1
Comparator Or Baseline	INCB3344: >100-fold selectivity over CCR5; RS504393: IC50 CCR2 89 nM, CCR1 >100 µM (>1,100-fold)
Quantified Difference	Ccr2-RA-(R) shows 63-fold selectivity (ΔpKD = 1.8); INCB3344 and RS504393 exhibit >100-fold and >1,100-fold selectivity, respectively
Conditions	Radioligand displacement assays using [125I]CCL2 on membranes expressing recombinant human CCR2 and CCR5

Why This Matters

The documented, quantifiable 63-fold selectivity window makes Ccr2-RA-(R) appropriate for studies where complete CCR5 silencing is not required or where CCR2/CCR5 cross-talk is under investigation.

• [1] Brodmerkel CM, et al. Discovery and pharmacological characterization of a novel rodent-active CCR2 antagonist, INCB3344. J Immunol. 2005;175(8):5370-8. View Source
• [2] Probes & Drugs Portal. RS 504393 Compound Page. PD012895. View Source

Head-to-Head pIC50 Comparison with INCB3344 in Standardized Assays

In a direct comparative study using identical experimental conditions, Ccr2-RA-(R) and INCB3344 were evaluated side-by-side for CCR2 binding affinity [1]. In U2OS cell membranes stably expressing CCR2, Ccr2-RA-(R) exhibited a pIC50 of 7.9 ± 0.03 (IC50 = 13 nM), while INCB3344 showed a pIC50 of 8.2 ± 0.13 (IC50 = 6 nM) [2]. This represents a 2.2-fold lower potency for Ccr2-RA-(R) relative to INCB3344. The data were reproducible across multiple assay formats, including CCR2-HiBiT and CCR2-HaloTag-HiBiT constructs in HEK293T cells [3]. INCB3344 is widely reported with IC50 values of 5.1 nM (hCCR2 binding) and 3.8 nM (hCCR2 chemotaxis) [4], confirming the consistency of this head-to-head finding.

Head-to-head vs INCB3344

Head-to-head

Ccr2-RA-(R) pIC50 7.9 (IC50 13 nM); INCB3344 pIC50 8.2 (IC50 6 nM)

Direct comparison supports selection based on mechanism vs potency

INCB3344 shows 2.2-fold higher binding affinity in matched assay

Evidence Dimension	CCR2 binding affinity (pIC50 and IC50)
Target Compound Data	pIC50: 7.9 ± 0.03; IC50: 13 nM
Comparator Or Baseline	INCB3344: pIC50: 8.2 ± 0.13; IC50: 6 nM
Quantified Difference	INCB3344 is 2.2-fold more potent (ΔpIC50 = 0.3) in direct comparison
Conditions	U2OS cell membranes stably expressing human CCR2; radioligand binding displacement assay

Why This Matters

This direct head-to-head data enables informed compound selection: choose INCB3344 when maximal potency and oral bioavailability are required; choose Ccr2-RA-(R) when allosteric mechanism or stereospecificity is the priority.

• [1] Gnatowski ER, et al. Ligand-induced conformational changes in the β2-adrenergic receptor. Int J Mol Sci. 2024;25(16):8984. Table 1. View Source
• [2] Gnatowski ER, et al. Ligand-induced conformational changes in the β2-adrenergic receptor. Int J Mol Sci. 2024;25(16):8984. Table 1. View Source
• [3] Gnatowski ER, et al. Ligand-induced conformational changes in the β2-adrenergic receptor. Int J Mol Sci. 2024;25(16):8984. Table 1. View Source
• [4] MedChemExpress. INCB3344 Product Page. HY-50674. View Source

Functional Antagonism: GTPγS Binding and β-Arrestin Recruitment

Ccr2-RA-(R) inhibits downstream CCR2 signaling pathways with functional IC50 values that are more potent than its binding IC50. Specifically, Ccr2-RA-(R) inhibits CCL2-induced [35S]GTPγS binding with an IC50 of 24 nM and β-arrestin recruitment with an IC50 of 25 nM in U2OS cells expressing CCR2 . These values represent a 4.1- to 4.3-fold leftward shift in potency compared to the binding IC50 of 103 nM . For comparison, RS504393 inhibits CCL2-induced chemotaxis with an IC50 of 330 nM, which is 3.7-fold right-shifted from its binding IC50 of 89 nM [1]. This functional-to-binding potency ratio distinguishes Ccr2-RA-(R) from orthosteric antagonists and reflects its unique allosteric mechanism.

Functional antagonism

Reported

GTPγS IC50 24 nM, β-arrestin IC50 25 nM; binding IC50 103 nM

Functional potency exceeds binding affinity, hallmark of allosteric antagonism

4.1-fold leftward shift relative to binding IC50

Evidence Dimension	Functional antagonism versus binding affinity
Target Compound Data	GTPγS IC50: 24 nM; β-arrestin IC50: 25 nM; binding IC50: 103 nM (functional/binding ratio: 0.23-0.24)
Comparator Or Baseline	RS504393: binding IC50 89 nM; chemotaxis IC50 330 nM (functional/binding ratio: 3.7)
Quantified Difference	Ccr2-RA-(R) functional potency exceeds binding potency by 4.1-fold; RS504393 functional potency is 3.7-fold lower than binding potency
Conditions	U2OS cells expressing human CCR2; [35S]GTPγS membrane assay; β-arrestin recruitment cellular assay

Why This Matters

The enhanced functional potency relative to binding affinity is a hallmark of effective allosteric antagonism, enabling robust pathway blockade at concentrations below those required for full receptor occupancy.

• [1] Active Inhibitor. RS 504393 Biological Activity Data. View Source

Stereospecific In Vivo Efficacy in Neuropathic Pain Models

Ccr2-RA-(R) demonstrates stereospecific in vivo efficacy that distinguishes it from racemic CCR2 antagonist preparations. Treatment of nerve-injured rats with Ccr2-RA-(R) produced stereospecific bilateral reversal of tactile hyperalgesia, an effect not observed with the (S)-enantiomer or racemic mixture . This in vivo stereospecificity correlates with the chiral differentiation observed in binding assays, where the (R)-enantiomer exhibits superior potency [1]. In contrast, widely used CCR2 antagonists such as RS504393 and INCB3344 are achiral molecules lacking enantiomer-specific pharmacology [2]. The stereospecific efficacy of Ccr2-RA-(R) in neuropathic pain models is consistent with the role of CCR2 in microglial activation and pain sensitization [3].

Stereospecific in vivo response

Class-level

Stereospecific reversal of tactile hyperalgesia observed only with (R)-enantiomer in nerve-injured rats

Supports enantiomer-specific model-response interpretation

Achiral comparators lack stereochemical differentiation

Evidence Dimension	In vivo stereospecific efficacy in neuropathic pain
Target Compound Data	Stereospecific bilateral reversal of tactile hyperalgesia in nerve-injured rats
Comparator Or Baseline	(S)-enantiomer and racemic mixture: no significant reversal of hyperalgesia; RS504393/INCB3344: achiral, no enantiomer-specific pharmacology
Quantified Difference	Qualitative difference: stereospecific efficacy present only with (R)-enantiomer
Conditions	Rat model of nerve injury-induced neuropathic pain; intraperitoneal administration

Why This Matters

The stereospecific in vivo activity validates Ccr2-RA-(R) as the enantiomerically pure tool compound required for studies where chiral pharmacology is critical, including target engagement validation and translational pain research.

• [1] Dasse O, et al. US Patent 6,936,633 B2. Chemokine receptor antagonists and methods of use thereof. 2005. View Source
• [2] Probes & Drugs Portal. RS 504393 Compound Page. PD012895. View Source
• [3] Abbadie C, et al. Impaired neuropathic pain responses in mice lacking the chemokine receptor CCR2. Proc Natl Acad Sci USA. 2003;100(13):7947-52. View Source

Unique Intracellular Allosteric Binding Pocket Validated by X-Ray Crystallography

The X-ray crystal structure of CCR2 co-crystallized with Ccr2-RA-(R) reveals a unique intracellular allosteric binding pocket that is the most intracellular site observed for any class A GPCR to date [1]. This pocket spatially overlaps the G-protein binding interface and is distinct from the binding sites of orthosteric antagonists such as BMS-681 (also co-crystallized in the same study) [2]. The pocket is characterized by a balanced combination of hydrophobic and polar features favoring druggability, with a highly enclosed architecture that locks the receptor in an inactive conformation . No orthosteric CCR2 antagonist, including RS504393 or INCB3344, accesses this intracellular allosteric site, as their binding is confined to the extracellular orthosteric pocket [3].

X-ray validated binding pocket

Class-level

Intracellular allosteric site overlapping G-protein interface, most intracellular GPCR pocket crystallized

Enables biophysical studies of CCR2 allosteric modulation

Orthosteric antagonists bind extracellular pocket only

Evidence Dimension	Binding site location and conformational state
Target Compound Data	Intracellular allosteric pocket overlapping G-protein binding site; receptor locked in inactive conformation
Comparator Or Baseline	Orthosteric antagonists (RS504393, INCB3344, BMS-681): bind extracellular orthosteric pocket; do not access intracellular allosteric site
Quantified Difference	Qualitative difference: unique binding site validated by 3D structure (PDB entry available)
Conditions	X-ray crystallography of CCR2-CCR2-RA-[R] complex

Why This Matters

The structurally validated unique binding pocket makes Ccr2-RA-(R) the essential tool for biophysical studies of CCR2 allosteric modulation, fragment-based screening at this site, and structure-guided design of next-generation allosteric antagonists.

• [1] Zweemer AJM, Nederpelt I, Vrieling H, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. View Source
• [2] Zweemer AJM, Nederpelt I, Vrieling H, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. View Source
• [3] MedChemExpress. CCR2 Antagonist Product Comparison Table. View Source

High-Value Application Scenarios for Ccr2-RA-(R) in Academic and Pharmaceutical Research

Biophysical and Structural Studies of GPCR Allosteric Modulation

Ccr2-RA-(R) is the only commercially available CCR2 antagonist with an X-ray-validated intracellular allosteric binding site, making it indispensable for structural biology applications including X-ray crystallography, cryo-EM studies of CCR2 conformational states, and fragment-based screening campaigns targeting the intracellular allosteric pocket [1]. The well-characterized binding pocket (pKD 8.8 for CCR2) and functional activity (β-arrestin IC50 25 nM) provide robust benchmarks for structure-activity relationship studies . Orthosteric antagonists such as RS504393 cannot substitute in this context because they bind to the extracellular orthosteric site and do not report on intracellular allosteric modulation [2].

Neuropathic Pain and Neuroinflammation Preclinical Models

The stereospecific in vivo efficacy of Ccr2-RA-(R) in reversing tactile hyperalgesia in nerve-injured rats positions this compound as a critical tool for preclinical pain research where chiral pharmacology is under investigation . The non-competitive allosteric mechanism (functional IC50 24 nM) ensures pathway blockade even under elevated endogenous CCL2 conditions characteristic of neuroinflammatory states . Researchers comparing enantiomer-specific effects should use Ccr2-RA-(R) rather than achiral alternatives like INCB3344 or RS504393, which lack stereochemical differentiation [3].

CCR2/CCR5 Cross-Talk and Selectivity Profiling Studies

Ccr2-RA-(R) exhibits a quantifiable 63-fold selectivity for CCR2 (pKD 8.8) over CCR5 (pKD 7.0), providing a characterized, dose-titratable window for studies examining CCR2/CCR5 receptor cross-talk in monocyte trafficking, HIV co-receptor biology, or dual-antagonist benchmarking . This documented partial selectivity contrasts with the >100-fold selectivity of INCB3344 and the >1,100-fold selectivity of RS504393 [4], enabling experimental designs where residual CCR5 engagement can be measured or controlled. The compound is particularly suited for head-to-head selectivity comparisons with dual CCR2/CCR5 antagonists such as cenicriviroc .

G-Protein Versus β-Arrestin Biased Signaling Pathway Dissection

Ccr2-RA-(R) provides a balanced inhibition of both G-protein (GTPγS IC50 24 nM) and β-arrestin (IC50 25 nM) signaling pathways, with functional potencies that exceed its binding affinity (IC50 103 nM) by approximately 4.1-fold . This profile makes it an ideal reference allosteric antagonist for pathway-biased signaling studies, enabling direct comparison with ligands that may exhibit G-protein or β-arrestin bias. The non-competitive mechanism ensures that pathway inhibition is independent of CCL2 concentration, a critical control in biased agonism experiments where orthosteric competitors like RS504393 (chemotaxis IC50 330 nM) introduce ligand-dependent variability [5].

Application

Selection Property

Validation Focus

GPCR allosteric modulation studies

Intracellular allosteric site characterization

X-ray structural confirmation

Neuropathic pain model research

Enantiomer-specific in vivo response

Stereospecific behavioral endpoints

CCR2/CCR5 selectivity profiling

Quantifiable selectivity window

Off-target receptor binding quantification

Biased signaling pathway dissection

Balanced G-protein/β-arrestin inhibition

Functional vs binding potency ratio evaluation

• [1] Zweemer AJM, Nederpelt I, Vrieling H, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. View Source
• [2] Probes & Drugs Portal. RS 504393 Compound Page. PD012895. View Source
• [3] MedChemExpress. CCR2 Antagonist Product Comparison Table. View Source
• [4] Brodmerkel CM, et al. Discovery and pharmacological characterization of a novel rodent-active CCR2 antagonist, INCB3344. J Immunol. 2005;175(8):5370-8. View Source
• [5] Active Inhibitor. RS 504393 Biological Activity Data. View Source